Cas no 182823-26-3 (2-Hydroxy-PBD-5,11-dione)

• Product Name: 2-Hydroxy-PBD-5,11-dione
• CAS No: 182823-26-3
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 135972
• PubChem ID: 2755917
• Update Time: 2025-07-09

2-Hydroxy-PBD-5,11-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,1-c][1,4]benzodiazepine-5,11(10H,11aH)-dione,2,3-dihydro-2-hydroxy-, (2R,11aS)-rel-
• (2R,11AS)-2-HYDROXY-1,2,3,11A-TETRAHYDRO-10H-PYRROLO[2,1-C][1,4]-BENZODIAZEPINE-5,11-DIONE
• 1H-Pyrrolo[2,1-c][1,4]benzodiazepine-5,11(10H,11aH)-dione,2,3-dihydro-2-hydroxy-, (2R,11aS)-re...
• 2-HYDROXY-PBD-5,11-DIONE,
• 182823-26-3
• SCHEMBL7271109
• (2R,11aS)-2-hydroxy-1,2,3,10,11,11a-hexahydro-5H-pyrrolo(2,1-c][1,4]benzodiazepin-5,11-dione
• (6aS,8R)-8-hydroxy-6a,7,8,9-tetrahydro-5H-pyrrolo[2,1-c][1,4]benzodiazepine-6,11-dione
• 2-Hydroxy-pbd-5,11-dione
• (2R,11aS)-2-Hydroxy-1,2,3,10,11,11a-Hexahydro-5H-Pyrrolo[2,1-c][1,4]Benzodiazepin-5,11-Dione
• 1H-Pyrrolo[2,1-c][1,4]benzodiazepine-5,11(10H,11ah)-dione,2,3-dihydro-2-hydroxy-,(2r,11as)-rel-
• (2R,11AS)-2-hydroxy-2,3-dihydro-1H-benzo[e]pyrrolo[1,2-a][1,4]diazepine-5,11(10H,11aH)-dione
• CHEMBL2413590
• MFCD06656427
• QMZBNOQLELVDQU-XCBNKYQSSA-N
• G84591
• DB-344608
• 2-Hydroxy-PBD-5,11-dione

• Inchi： 1S/C12H12N2O3/c15-7-5-10-11(16)13-9-4-2-1-3-8(9)12(17)14(10)6-7/h1-4,7,10,15H,5-6H2,(H,13,16)/t7-,10+/m1/s1
• InChI Key： QMZBNOQLELVDQU-XCBNKYQSSA-N
• SMILES： O[C@H]1CN2C(C3C=CC=CC=3NC([C@@H]2C1)=O)=O

Computed Properties

• Exact Mass: 232.08500
• Monoisotopic Mass: 232.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6A^2
• XLogP3: -0.1

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 543.3±50.0 °C at 760 mmHg
• Flash Point: 282.4±30.1 °C
• PSA: 69.64000
• LogP: 0.29000
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

2-Hydroxy-PBD-5,11-dione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines

Additional information on 2-Hydroxy-PBD-5,11-dione

Introduction to CAS No. 182823-26-3: 2-Hydroxy-PBD-5,11-dione

The compound identified by the CAS registry number 182823-26-3, commonly referred to as 2-Hydroxy-PBD-5,11-dione, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The name 2-Hydroxy-PBD-5,11-dione itself suggests the presence of hydroxyl and ketone groups, which contribute to its reactivity and functional versatility.

Recent studies have highlighted the importance of PBD (Pyrrolizidine) derivatives in medicinal chemistry. The dione functionality in 2-Hydroxy-PBD-5,11-dione has been shown to play a crucial role in molecular recognition and bioavailability. Researchers have explored its potential as a scaffold for drug design, particularly in the development of anti-inflammatory and anticancer agents. The hydroxyl group at position 2 adds another layer of complexity, enabling further functionalization and enhancing its pharmacokinetic properties.

In terms of synthesis, the preparation of 2-Hydroxy-PBD-5,11-dione involves multi-step organic reactions that require precise control over reaction conditions. Recent advancements in catalytic methods have made it possible to achieve higher yields and better purity levels. These improvements are critical for scaling up production, especially for preclinical studies where large quantities are often required.

The structural elucidation of this compound has been facilitated by modern analytical techniques such as NMR spectroscopy and mass spectrometry. These tools have provided detailed insights into its molecular geometry and electronic properties. For instance, the conjugation between the hydroxyl group and the dione system has been found to influence its UV-vis absorption spectrum, making it a promising candidate for photoredox catalysis.

Beyond its chemical significance, 2-Hydroxy-PBD-5,11-dione has also found applications in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in designing novel catalysts for industrial processes. Recent research has demonstrated its effectiveness in accelerating the conversion of biomass-derived feedstocks into valuable chemicals, thereby contributing to sustainable chemistry practices.

In conclusion, CAS No. 182823-26-3 or 2-Hydroxy-PBD-5,11-dione stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for further research and development. As scientific understanding continues to grow, this compound is expected to unlock new possibilities in drug discovery, catalysis, and materials innovation.